Ethyl 2-acetyl-2-hexenoate
Cat. No. B8664238
M. Wt: 184.23 g/mol
InChI Key: YCFIMPXZYSZJBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04025537
Procedure details
A mixture of 3.69 g (0.02 mole) ethyl 2-acetyl-2-hexenoate and 3.56 g (0.02 mole) N-bromosuccinimide in 50 ml of carbon tetrachloride was heated at reflux for 4 hours. After cooling, the succinimide was removed by filtration and the solution concentrated in vacuo. Distillation of the crude product gave 3.32 g (91%) of ethyl 5-ethyl-2-methyl-3-furoate, bp 99°-101° C. (10 mm).
Yield
91%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4](=[CH:10][CH2:11][CH2:12][CH3:13])[C:5]([O:7][CH2:8][CH3:9])=[O:6])(=[O:3])[CH3:2].BrN1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl>[CH2:12]([C:11]1[O:3][C:1]([CH3:2])=[C:4]([C:5]([O:7][CH2:8][CH3:9])=[O:6])[CH:10]=1)[CH3:13]
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Inputs
Step One
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Name
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|
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Quantity
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3.69 g
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Type
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reactant
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Smiles
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C(C)(=O)C(C(=O)OCC)=CCCC
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Name
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Quantity
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3.56 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 4 hours
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the succinimide was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the solution concentrated in vacuo
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DISTILLATION
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Type
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DISTILLATION
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Details
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Distillation of the crude product
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)C1=CC(=C(O1)C)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.32 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
